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Executive Summary
This document provides a comprehensive technical overview of the environmental fate of n-

tetradecane (CAS: 629-59-4), a straight-chain alkane with the chemical formula C₁₄H₃₀.[1][2]

Tetradecane is utilized in organic synthesis, as a solvent, and as a component of detergent

and animal feed production.[2] Its release into the environment necessitates a thorough

understanding of its behavior and impact. This guide details its physical and chemical

properties, environmental persistence, transport mechanisms, bioaccumulation potential, and

ecotoxicity. Key processes such as biodegradation pathways are visualized, and standard

experimental protocols are outlined to provide a robust resource for environmental risk

assessment.

Physical and Chemical Properties
The environmental behavior of a chemical is largely dictated by its physical and chemical

properties. Tetradecane is a colorless liquid that is practically insoluble in water.[3][4] Its high

octanol-water partition coefficient (log Kₒw) and low vapor pressure are critical determinants of

its partitioning in the environment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b157292?utm_src=pdf-interest
https://www.benchchem.com/product/b157292?utm_src=pdf-body
https://www.kuujia.com/cas-629-59-4.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tetradecane
https://www.benchchem.com/product/b157292?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Tetradecane
https://www.benchchem.com/product/b157292?utm_src=pdf-body
https://www.chemicalbook.com/article/tetradecane-a-comprehensive-overview.htm
https://foodb.ca/compounds/FDB004731
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Unit Reference

Molecular Formula C₁₄H₃₀ - [5]

Molecular Weight 198.39 g/mol [2]

CAS Number 629-59-4 - [5]

Melting Point 5.9 °C [2]

Boiling Point 253.5 °C [3]

Density 0.763 g/cm³ [3]

Water Solubility 5.5 x 10⁻⁵ g/L [4]

Vapor Pressure 1.3 Pa (at 25 °C) [2]

log Kₒw (Octanol-

Water Partition

Coefficient)

7.20 - [2]

Henry's Law Constant 3.3 x 10⁵ Pa·m³/mol [5]

log Kₒc (Soil Organic

Carbon-Water

Partitioning

Coefficient)

4.85 - 6.07

(Estimated)
- [2]

Environmental Fate and Transport
The fate of tetradecane in the environment is governed by a combination of transport and

degradation processes.[6][7] Due to its properties, it will predominantly partition to soil,

sediment, and biota.

Abiotic Degradation
Hydrolysis: As an alkane, tetradecane lacks hydrolyzable functional groups and is not

expected to undergo hydrolysis in the environment.[8]

Photolysis: Tetradecane does not absorb light at wavelengths greater than 290 nm, meaning

it is not susceptible to direct photolysis by sunlight.[2] However, in the atmosphere, it is
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degraded by reacting with photochemically-produced hydroxyl radicals. The estimated half-

life for this atmospheric reaction is 21 hours.[2]

Biotic Degradation
Biodegradation is the primary mechanism for the removal of tetradecane from the

environment. It is considered to be readily biodegradable by microorganisms.[2]

Aerobic Biodegradation: Under aerobic conditions, tetradecane is readily degraded. One

study using the OECD Guideline 301F (Manometric Respirometry Test) showed 85.5%

degradation over 28 days with non-adapted activated sludge.[2] The degradation typically

begins with the oxidation of a terminal methyl group to a primary alcohol (1-tetradecanol),

catalyzed by a monooxygenase enzyme. The alcohol is further oxidized to an aldehyde

(tetradecanal) and then to a carboxylic acid (tetradecanoic acid). This fatty acid subsequently

enters the β-oxidation pathway, where it is sequentially broken down to acetyl-CoA, which

enters the citric acid cycle for energy production.[9][10][11]

Anaerobic Biodegradation: While aerobic degradation is more rapid, anaerobic

biodegradation of alkanes can also occur, particularly in sediments and anoxic zones.[12] A

common activation mechanism is the addition of fumarate to the sub-terminal carbon of the

alkane, forming a substituted succinate. This is followed by carbon skeleton rearrangement

and subsequent degradation via β-oxidation.[12]

Caption: Aerobic biodegradation pathway of n-tetradecane.

Transport and Partitioning
Volatilization: Due to its high Henry's Law constant, tetradecane can volatilize from water

surfaces, although its low vapor pressure moderates this process.

Sorption: With a high estimated soil organic carbon-water partitioning coefficient (log Kₒc),

tetradecane is expected to be immobile in soil.[2][13] It will strongly adsorb to soil organic

matter and sediment, limiting its migration into groundwater. Laboratory experiments have

confirmed that the percentage of n-tetradecane adsorbed to various soil types is high.[2]

Bioaccumulation
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Bioaccumulation refers to the accumulation of a substance in an organism from all exposure

routes (water, food, etc.).[14] The potential for bioaccumulation is often estimated using the

bioconcentration factor (BCF), which measures uptake from water alone.[15]

Parameter Value Species Reference

log Kₒw 7.20 - [2]

Bioconcentration

Factor (BCF)

240 - 3500 (Estimated

for similar alkanes)
Fish [16]

Given its high log Kₒw, tetradecane has a high potential to bioaccumulate in the fatty tissues of

organisms.[17] However, many organisms, particularly fish, can efficiently metabolize n-

alkanes.[16] This metabolic transformation can significantly reduce the actual measured BCF

compared to what might be predicted from log Kₒw alone, preventing high levels of

bioaccumulation.[16] The regulatory threshold for a substance to be considered

bioaccumulative is often a BCF of 5000.[18]

Ecotoxicity
Ecotoxicity data is used to determine the potential harm a substance can cause to aquatic and

terrestrial organisms. Standard endpoints include the LC₅₀ (the concentration lethal to 50% of a

test population) and the EC₅₀ (the concentration causing an effect in 50% of a test population).

[19][20]

Test Organism Endpoint Duration Value (mg/L) Reference

Fish (e.g.,

Pimephales

promelas)

LC₅₀ 96 h
>1000

(Estimated)
[21]

Invertebrate

(Daphnia magna)
EC₅₀ 48 h

>1000

(Estimated)
[21]

Algae

(Selenastrum

capricornutum)

EC₅₀ 72 h
>1000

(Estimated)
[21]
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Due to its very low water solubility, it is difficult to achieve concentrations high enough in water

to cause acute toxic effects in aquatic organisms. Therefore, while tetradecane is poorly

soluble, it is also considered to have low acute toxicity to aquatic life.

Key Experimental Protocols
Detailed and standardized methodologies are crucial for generating reliable environmental fate

data. The following sections describe the principles of key OECD test guidelines relevant to

tetradecane.

Protocol: Ready Biodegradability (OECD 301)
The OECD 301 guideline comprises six methods to assess the ready biodegradability of

chemicals.[22][23] The Manometric Respirometry Test (OECD 301F), which was used to test

tetradecane, is a common choice.[2]

Objective: To determine if a substance is "readily biodegradable" under specific aerobic

conditions.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated

with microorganisms (typically from activated sludge) and incubated in a closed flask for 28

days in the dark.[24][25] The consumption of oxygen is measured over time and is used to

calculate the percentage of biodegradation.[24][26]

Methodology:

Test Setup: Prepare a mineral medium and add the inoculum (e.g., activated sludge from

a wastewater treatment plant).

Vessels: Add the test substance to test vessels and run parallel blanks (inoculum only)

and reference controls (with a readily biodegradable substance like sodium benzoate).[25]

Incubation: Incubate the sealed vessels at a constant temperature (e.g., 22 ± 2°C) for 28

days with continuous stirring.[24]

Measurement: Oxygen consumption is measured using a respirometer, which detects

pressure changes in the headspace of the test vessel.
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Data Analysis: The percentage of degradation is calculated by comparing the oxygen

consumed by the test substance to its theoretical oxygen demand (ThOD).

Pass Criteria: For a substance to be classified as "readily biodegradable," it must achieve at

least 60% of its ThOD within a 10-day window during the 28-day test.[24][25]

Start

Prepare Mineral Medium
& Inoculum

Set up Test Vessels:
- Test Substance
- Blank Control

- Reference Control

Incubate for 28 days
(22 ± 2°C, Dark, Stirring)

Measure O₂ Consumption
(Manometric Respirometer)

Calculate % ThOD
vs. Time

Evaluate against Pass Criteria
(≥60% ThOD in 10-d window)

End

Click to download full resolution via product page

Caption: General workflow for an OECD 301F Ready Biodegradability Test.

Protocol: Bioaccumulation in Fish (OECD 305)
The OECD 305 guideline is used to determine the BCF in fish.[27][28]

Objective: To measure the bioconcentration of a substance in fish following aqueous

exposure.
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Principle: The test consists of two phases: an uptake phase, where fish are exposed to the

test substance at a constant concentration, and a depuration phase, where the fish are

transferred to clean water.[29][30] The concentration of the substance in the fish tissue is

measured at intervals during both phases.[31]

Methodology:

Test Organism: A suitable fish species, such as the Zebrafish (Danio rerio), is selected.[27]

Uptake Phase: Fish are exposed to a sub-lethal concentration of the test substance in a

flow-through system for a period (e.g., 28 days) sufficient to approach steady-state.[29]

Depuration Phase: After the uptake phase, the fish are transferred to uncontaminated

water for a depuration period (e.g., up to 28 days).[27]

Sampling: Fish are sampled periodically during both phases, and the concentration of the

test substance in their tissues is analyzed. Water concentrations are also monitored.

Data Analysis: The BCF is calculated as the ratio of the concentration in the fish (Cƒ) to

the concentration in the water (Cₒ) at steady-state. Alternatively, it can be calculated

kinetically as the ratio of the uptake rate constant (k₁) to the depuration rate constant (k₂).

[27]

Conclusion
N-tetradecane is a substance with low water solubility and high lipophilicity. Its environmental

fate is characterized by strong partitioning to soil and sediment, where it is expected to be

immobile. While its potential for bioaccumulation is high based on its log Kₒw, this is mitigated

by the metabolic capabilities of organisms. The primary degradation pathway is aerobic

biodegradation, and the substance is classified as readily biodegradable. Due to its low

solubility, it exhibits low acute toxicity to aquatic organisms. This technical guide provides the

foundational data and methodologies for a comprehensive understanding and assessment of

the environmental risks associated with tetradecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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